4-{2-Nitro-4-[({[3-(trifluoromethyl)benzoyl]oxy}imino)methyl]phenyl}morpholine

• IUPAC Name: [(Z)-(4-morpholin-4-yl-3-nitrophenyl)methylideneamino] 3-(trifluoromethyl)benzoate
• InChI: InChI=1S/C19H16F3N3O5/c20-19(21,22)15-3-1-2-14(11-15)18(26)30-23-12-13-4-5-16(17(10-13)25(27)28)24-6-8-29-9-7-24/h1-5,10-12H,6-9H2/b23-12-
• InChI Key: RVGHTGIUNWZAPB-FMCGGJTJSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C=NOC(=O)C3=CC(=CC=C3)C(F)(F)F)[N+](=O)[O-]
• Isomeric SMILES: C1COCCN1C2=C(C=C(C=C2)/C=N\OC(=O)C3=CC(=CC=C3)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C19H16F3N3O5
• Molecular Weight: 423.3 g/mol
• CAS No.: 339019-93-1

Description

4-{2-Nitro-4-[({[3-(trifluoromethyl)benzoyl]oxy}imino)methyl]phenyl}morpholine is a useful research compound. Its molecular formula is C19H16F3N3O5 and its molecular weight is 423.348. The purity is usually 95%.
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Scientific Research Applications

Prodrug Development

The compound under investigation has been explored in the context of prodrug development. For instance, Rolando et al. (2013) synthesized water-soluble (benzoyloxy)methyl esters of acetylsalicylic acid (ASA), which contain a nitric oxide (NO)-releasing nitrooxy group. These compounds are designed as ASA prodrugs and show potential for clinical application due to their ability to inhibit platelet aggregation and exhibit anti-inflammatory activities with lower gastrotoxicity compared to ASA. This highlights the compound's relevance in the synthesis of therapeutically beneficial prodrugs (Rolando et al., 2013).

Antimicrobial Applications

The antimicrobial properties of compounds related to the 4-{2-Nitro-4-[({[3-(trifluoromethyl)benzoyl]oxy}imino)methyl]phenyl}morpholine have been explored. Gondhani et al. (2013) investigated the synthesis and antimicrobial elucidation of derivatives involving 4-nitro benzoyl isothiocyanate. Their research contributes to the understanding of the potential antimicrobial applications of these compounds (Gondhani et al., 2013).

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds related to this compound have been a focus of several studies. For example, Valkonen et al. (2012) detailed the formation of crystals of certain N-salicylideneaniline derivatives, providing insights into their molecular structure and interactions. This kind of research enhances our understanding of the structural properties and potential applications of these compounds (Valkonen et al., 2012).

Liquid Crystalline Properties

Investigations into the liquid crystalline properties of related compounds have also been conducted. Thaker et al. (2012) synthesized and characterized compounds with liquid crystalline properties, which included Schiff base-ester central linkage with a 2,6-disubstituted naphthalene ring system. This research could be indicative of the potential for developing materials with unique optical and electronic properties (Thaker et al., 2012).